Cas no 80453-47-0 (3-Hydroxy-2-methylbutanoic acid [8-[1-(acetoxymethyl)vinyl]-6-hydroxy-1-hydroxymethyl-11-oxabicyclo[8.1.0]undec-4-en-5-yl]methyl ester)

• Product name: 3-Hydroxy-2-methylbutanoic acid [8-[1-(acetoxymethyl)vinyl]-6-hydroxy-1-hydroxymethyl-11-oxabicyclo[8.1.0]undec-4-en-5-yl]methyl ester
• CAS No: 80453-47-0
• MF: C₂₂H₃₄O₈
• MW: 426.50056
• CID: 1801283
• PubChem ID: 53439655

3-Hydroxy-2-methylbutanoic acid [8-[1-(acetoxymethyl)vinyl]-6-hydroxy-1-hydroxymethyl-11-oxabicyclo[8.1.0]undec-4-en-5-yl]methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methylbutanoic acid [8-[1-(acetoxymethyl)vinyl]-6-hydroxy-1-hydroxymethyl-11-oxabicyclo[8.1.0]undec-4-en-5-yl]methyl ester
• [3-(3-acetyloxyprop-1-en-2-yl)-5-hydroxy-10-(hydroxymethyl)-11-oxabicyclo[8.1.0]undec-6-en-6-yl]methyl 3-hydroxy-2-methylbutanoate
• {8-[3-(Acetyloxy)prop-1-en-2-yl]-6-hydroxy-1-(hydroxymethyl)-11-oxabicyclo[8.1.0]undec-4-en-5-yl}methyl 3-hydroxy-2-methylbutanoate
• 80453-47-0
• DTXSID70702069

• Inchi： InChI=1S/C22H34O8/c1-13(10-28-16(4)25)18-8-19(26)17(11-29-21(27)14(2)15(3)24)6-5-7-22(12-23)20(9-18)30-22/h6,14-15,18-20,23-24,26H,1,5,7-12H2,2-4H3
• InChI Key： FPUMJPCWWSXZOE-UHFFFAOYSA-N
• SMILES： CC(C(C)O)C(=O)OCC1=CCCC2(C(O2)CC(CC1O)C(=C)COC(=O)C)CO

Computed Properties

• Exact Mass: 426.22536804g/mol
• Monoisotopic Mass: 426.22536804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 126Ų